Cas no 648449-24-5 (6-Quinazolinecarboxaldehyde, 4-[4-(phenylmethyl)-1-piperidinyl]-)

• Product name: 6-Quinazolinecarboxaldehyde, 4-[4-(phenylmethyl)-1-piperidinyl]-
• CAS No: 648449-24-5
• MF: C₂₁H₂₁N₃O
• MW: 331.41094
• CID: 414162
• PubChem ID: 57469658

6-Quinazolinecarboxaldehyde, 4-[4-(phenylmethyl)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 6-Quinazolinecarboxaldehyde, 4-[4-(phenylmethyl)-1-piperidinyl]-
• 4-(4-benzylpiperidin-1-yl)quinazoline-6-carbaldehyde
• FT-0762270
• DTXSID90726782
• SCHEMBL2882419
• 648449-24-5

• Inchi： InChI=1S/C21H21N3O/c25-14-18-6-7-20-19(13-18)21(23-15-22-20)24-10-8-17(9-11-24)12-16-4-2-1-3-5-16/h1-7,13-15,17H,8-12H2
• InChI Key： XORCMHFPFSZEBK-UHFFFAOYSA-N
• SMILES： C1CN(CCC1CC2=CC=CC=C2)C3=NC=NC4=C3C=C(C=C4)C=O

Computed Properties

• Exact Mass: 331.16863
• Monoisotopic Mass: 331.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.1Ų
• XLogP3: 4.2

Experimental Properties

• PSA: 46.09